N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 4-(benzenesulfonamido)-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide
• InChI: InChI=1S/C23H24N2O5S/c1-29-21-13-8-17(16-22(21)30-2)14-15-24-23(26)18-9-11-19(12-10-18)25-31(27,28)20-6-4-3-5-7-20/h3-13,16,25H,14-15H2,1-2H3,(H,24,26)
• InChI Key: SYHLFTPXTIPMBV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3)OC
• Molecular Formula: C23H24N2O5S
• Molecular Weight: 440.5 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide, also known as DBeQ, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. It belongs to the class of compounds known as heat shock protein 90 (Hsp90) inhibitors, which are known to disrupt the function of Hsp90, a chaperone protein that is involved in the folding and stabilization of other proteins.

Mechanism of Action

The mechanism of action of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide involves the disruption of the function of Hsp90, a chaperone protein that is involved in the folding and stabilization of other proteins. Hsp90 is essential for the stabilization of many oncogenic proteins, and its inhibition by N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide leads to the degradation of these proteins and the inhibition of cancer cell growth and survival. In neurodegenerative diseases, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide inhibits the aggregation of misfolded proteins, which are known to contribute to the development and progression of these diseases. In infectious diseases, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide inhibits the replication of viruses by disrupting the function of viral proteins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide have been extensively studied in various in vitro and in vivo models. In cancer, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide has been shown to inhibit the growth and survival of cancer cells, induce apoptosis, and inhibit angiogenesis. In neurodegenerative diseases, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide has been shown to protect neurons from damage, improve cognitive function, and reduce the accumulation of misfolded proteins. In infectious diseases, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide has been shown to inhibit the replication of viruses and reduce viral load.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide in lab experiments include its high potency, specificity, and selectivity for Hsp90 inhibition. N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide has also been shown to have low toxicity and good pharmacokinetic properties. However, the limitations of using N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide in lab experiments include its limited solubility in aqueous solutions and its potential to interact with other proteins and enzymes.

Future Directions

There are several future directions for the research and development of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide. One direction is the optimization of the synthesis method to improve the yield and purity of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide. Another direction is the development of more potent and selective Hsp90 inhibitors based on the structure of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide. Additionally, the therapeutic potential of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide in other diseases, such as autoimmune diseases and metabolic disorders, should be explored. Finally, the use of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide in combination with other drugs or therapies should be investigated to enhance its efficacy and reduce potential side effects.
Conclusion:
In summary, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. Its mechanism of action involves the disruption of the function of Hsp90, a chaperone protein that is involved in the folding and stabilization of other proteins. The biochemical and physiological effects of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide have been extensively studied in various in vitro and in vivo models. The advantages and limitations of using N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide in lab experiments have also been discussed. Finally, several future directions for the research and development of N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide have been identified.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and infectious diseases. In cancer, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide has been shown to inhibit the growth and survival of cancer cells by disrupting the function of Hsp90, which is essential for the stabilization of many oncogenic proteins. In neurodegenerative diseases, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide has been shown to protect neurons from damage and improve cognitive function by inhibiting the aggregation of misfolded proteins. In infectious diseases, N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[(phenylsulfonyl)amino]benzamide has been shown to inhibit the replication of viruses by disrupting the function of viral proteins.